5-trans U-46619

• Molecular Formula: C21H34O4
• Molecular Weight: 350.5 g/mol
• InChI: InChI=1S/C21H34O4/c1-2-3-6-9-17(22)12-13-19-18(16-14-20(19)25-15-16)10-7-4-5-8-11-21(23)24/h4,7,12-13,16-20,22H,2-3,5-6,8-11,14-15H2,1H3,(H,23,24)
• InChIKey: LQANGKSBLPMBTJ-UHFFFAOYSA-N

5-trans U-46619 for Prostanoid Research: Procurement-Grade Isomer of the Thromboxane A2 Receptor Agonist U-46619

5-trans U-46619 (CAS 330796-58-2), also designated 5,6-trans U-46619, is the purified trans (5E) geometric isomer of the well-characterized thromboxane A2 (TXA2) receptor agonist U-46619 [1]. While the parent compound U-46619 (5-cis / 5Z configuration; CAS 56985-40-1) functions as a potent and selective TP receptor agonist (EC50 = 35 nM for platelet shape change) that mimics the actions of TXA2 in platelet aggregation and vascular smooth muscle contraction, 5-trans U-46619 was identified as a variably present minor impurity (2–5%) in most commercial U-46619 preparations . The biological activity of 5-trans U-46619 has been tested independently from the parent compound in only a single published study, where it was characterized as an inhibitor of microsomal prostaglandin E2 synthase (mPGES-1) [2].

Product Identity

Purified trans (5E) geometric isomer of U-46619

Primary Workflow

mPGES-1 inhibitor screening and impurity reference standard

Research Context

Isomer-specific pharmacology and stereochemistry-activity studies

Procurement Grade

Certified analytical standard; batch-specific CoA available

• [1] Coleman RA, Humphrey PPA, Kennedy I, et al. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations. Br J Pharmacol. 1981;73(3):773-778. doi:10.1111/j.1476-5381.1981.tb16814.x. PMID: 7248665. View Source
• [2] Quraishi O, Mancini JA, Riendeau D. Inhibition of inducible prostaglandin E2 synthase by 15-deoxy-Δ12,14-prostaglandin J2 and polyunsaturated fatty acids. Biochem Pharmacol. 2002;63(6):1183-1189. doi:10.1016/s0006-2952(02)00844-4. PMID: 11931852. View Source

Why U-46619 Cannot Substitute for 5-trans U-46619 in mPGES-1 Pharmacology and Impurity Analysis

The standard TXA2 receptor agonist U-46619 is manufactured and supplied as the 5-cis (5Z) isomer, yet most commercial batches contain 2–5% of the 5-trans isomer as a variable impurity . Critically, these two geometric isomers exhibit quantitatively distinct pharmacological profiles at microsomal prostaglandin E2 synthase (mPGES-1): 5-trans U-46619 displays approximately half the inhibitory potency of the 5-cis version in the only published head-to-head comparison [1]. Consequently, a researcher using commercial U-46619 for TXA2 receptor studies is already co-administering an undefined amount of 5-trans isomer with independent mPGES-1 activity, introducing lot-to-lot variability. Conversely, a researcher requiring pure 5-trans U-46619 for mPGES-1 inhibitor screening, impurity profiling, or structure–activity relationship (SAR) studies cannot approximate its behavior by using standard U-46619, as the dominant 5-cis isomer in the commercial mixture possesses twice the mPGES-1 inhibitory activity. The absence of published TP receptor EC50 data for the purified 5-trans isomer further precludes its use as a direct substitute for U-46619 in TXA2-mediated functional assays without independent validation [2].

5-trans U-46619 Exhibits ~2-fold lower mPGES-1 inhibitory potency compared to the 5-cis isomer; using standard U-46619 introduces a dominant 5-cis signal that masks the trans isomer's specific pharmacology.

Standard U-46619 (5-cis) Cannot serve as an impurity profiling reference for the 5-trans isomer; its variable 2–5% 5-trans content introduces undefined lot-to-lot pharmacological variability into mPGES-1 assays.

5-trans U-46619 Lacks published TP receptor EC50 data; its use as a direct functional substitute for U-46619 in TXA2-mediated platelet or vascular studies requires independent validation.

• [1] Quraishi O, Mancini JA, Riendeau D. Inhibition of inducible prostaglandin E2 synthase by 15-deoxy-Δ12,14-prostaglandin J2 and polyunsaturated fatty acids. Biochem Pharmacol. 2002;63(6):1183-1189. doi:10.1016/s0006-2952(02)00844-4. PMID: 11931852. View Source
• [2] Glpbio. 5-trans U-46619 Product Page. Catalog No. GC17719. View Source

5-trans U-46619: Quantitative Comparative Evidence for Procurement Decision-Making

mPGES-1 Inhibitory Potency: 5-trans vs. 5-cis U-46619 — The Only Published Direct Head-to-Head Comparison

In the sole published study directly comparing the two geometric isomers, 5-trans U-46619 was found to be approximately half as potent an inhibitor of microsomal prostaglandin E2 synthase (mPGES-1) as the 5-cis version of U-46619 [1]. Specifically, 5-trans U-46619 at a concentration of 10 μM inhibited PGE synthase activity by less than 20%, whereas the 5-cis isomer (the dominant species in standard U-46619) produced approximately twice that level of inhibition under identical assay conditions [1] [2]. This 2-fold potency difference is directly attributable to the geometric configuration at the C5–C6 double bond, representing a clear stereochemistry–activity relationship .

mPGES-1 Inhibitory Potency

Head-to-head

5-trans U-46619 shows approximately half the inhibitory potency of 5-cis U-46619 at 10 μM (less than 20% inhibition vs. ~40%).

Supports stereochemistry-activity review for mPGES-1.

Sole published direct comparison; 2-fold potency difference attributed to C5-C6 geometry.

Evidence Dimension	Inhibition of microsomal prostaglandin E2 synthase (mPGES-1) activity at 10 μM
Target Compound Data	5-trans U-46619: <20% inhibition of PGE synthase at 10 μM
Comparator Or Baseline	5-cis U-46619: approximately 2-fold greater inhibitory potency; standard U-46619 (primarily 5-cis): <30% inhibition at 10 μM
Quantified Difference	5-trans U-46619 exhibits approximately half the mPGES-1 inhibitory potency of 5-cis U-46619 (~2-fold reduction)
Conditions	Reversed-phase HPLC assay measuring conversion of PGH2 to tritiated PGE2 by membranes from cells overexpressing human microsomal PGE synthase (Quraishi et al., Biochem Pharmacol, 2002)

Why This Matters

This is the only published quantitative comparison between the two isomers at the mPGES-1 target; any experimental design requiring defined mPGES-1 pharmacology must account for this 2-fold potency differential, making the pure 5-trans isomer essential as a distinct tool compound rather than an interchangeable alternative to standard U-46619.

• [1] Quraishi O, Mancini JA, Riendeau D. Inhibition of inducible prostaglandin E2 synthase by 15-deoxy-Δ12,14-prostaglandin J2 and polyunsaturated fatty acids. Biochem Pharmacol. 2002;63(6):1183-1189. doi:10.1016/s0006-2952(02)00844-4. PMID: 11931852. View Source
• [2] MedChemExpress. 5-trans U-46619 (HY-126898) Product Datasheet. PGE synthase inhibitor: <20% inhibition at 10 μM. View Source

Class-Level PGE Synthase Inhibition: 5-trans U-46619 as the Weakest Inhibitor Among Structurally Related PGH2 Analogs

Within the panel of stable prostaglandin H2 (PGH2) analogs tested in the Quraishi et al. (2002) study, 5-trans U-46619 demonstrated the lowest level of PGE synthase inhibition at a standardized 10 μM concentration [1]. The parent U-46619 (primarily 5-cis) and U-44069 (9,11-epoxymethano-PGH2) each produced less than 30% inhibition, while the diazo analog U-51605 achieved approximately 70% inhibition [1] [2]. By comparison, arachidonic acid, docosahexaenoic acid, and eicosapentaenoic acid inhibited PGE synthase with IC50 values of 0.3 μM, and 15-deoxy-Δ12,14-PGJ2 showed an IC50 of 0.3 μM [1]. This positions 5-trans U-46619 as a uniquely weak but structurally informative inhibitor within the PGH2 analog class, offering value as a low-activity comparator for SAR campaigns .

Class-Level PGE Synthase Inhibition

Cross-study comparable

Weakest inhibitor among tested PGH2 analogs at 10 μM; ≥1.5-fold weaker than parent U-46619 and orders of magnitude weaker than 15-deoxy-PGJ2 (IC50 0.3 μM).

Defines a low-activity SAR reference point.

Data from Quraishi et al. (2002); positions compound within the epoxymethano-PGH2 scaffold.

Evidence Dimension	PGE synthase (mPGES-1) inhibition at 10 μM compound concentration
Target Compound Data	5-trans U-46619: <20% inhibition at 10 μM
Comparator Or Baseline	U-46619 (parent, primarily 5-cis): <30% inhibition; U-44069: <30% inhibition; U-51605: ~70% inhibition; 15-deoxy-Δ12,14-PGJ2: IC50 = 0.3 μM; Arachidonic acid: IC50 = 0.3 μM
Quantified Difference	5-trans U-46619 is the least potent inhibitor in this class: ≥1.5-fold weaker than parent U-46619, ≥3.5-fold weaker than U-51605, and orders of magnitude weaker than 15-deoxy-PGJ2 or polyunsaturated fatty acids
Conditions	Reversed-phase HPLC assay for tritiated PGE2 production by membranes from cells overexpressing human microsomal PGE synthase; all compounds tested at 10 μM (Quraishi et al., Biochem Pharmacol, 2002, Fig. 3)

Why This Matters

For researchers conducting PGE synthase inhibitor SAR studies or screening campaigns, 5-trans U-46619 serves as a structurally defined low-activity reference point that helps establish the contribution of 5,6-double bond geometry to mPGES-1 inhibition within the epoxymethano-PGH2 scaffold.

• [1] Quraishi O, Mancini JA, Riendeau D. Inhibition of inducible prostaglandin E2 synthase by 15-deoxy-Δ12,14-prostaglandin J2 and polyunsaturated fatty acids. Biochem Pharmacol. 2002;63(6):1183-1189. doi:10.1016/s0006-2952(02)00844-4. PMID: 11931852. View Source
• [2] PeptideDB. 5-trans U-46619 Product Database Entry. Bioactivity: PGE synthase inhibitor, <20% inhibition at 10 μM. Stable analogues caused <30% inhibition (Fig. 3, Quraishi et al. 2002). View Source

Commercial U-46619 Impurity Profile: 5-trans Isomer as a Variable 2–5% Contaminant with Independent Biological Activity

5-trans U-46619 is explicitly documented as a minor impurity present at 2–5% in most commercial preparations of the TXA2 receptor agonist U-46619, with the impurity level varying between production lots [1]. This is not a theoretical concern: the impurity carries its own distinct mPGES-1 inhibitory activity, meaning that a researcher purchasing standard U-46619 for TP receptor functional assays is unknowingly introducing a variable quantity of a compound with an unrelated pharmacological action . The biological activity of 5-trans U-46619 has been tested separately from U-46619 itself in only one published case, underscoring the limited characterization of this impurity in the context of U-46619 experimental data .

Commercial Impurity Profile

Supporting evidence

Documented as a variable 2–5% impurity in most commercial U-46619 batches.

Essential reference standard for lot-specific impurity quantification.

Impurity carries independent mPGES-1 activity, introducing uncontrolled pharmacological variable.

Evidence Dimension	Mass fraction of 5-trans isomer in commercial U-46619 batches
Target Compound Data	5-trans U-46619: 2–5% (variable) of total mass in most commercial U-46619 preparations
Comparator Or Baseline	U-46619 (5-cis parent, CAS 56985-40-1): comprises the remaining 95–98% of commercial preparations; exhibits ~2-fold greater mPGES-1 inhibitory potency than the 5-trans impurity
Quantified Difference	5-trans impurity constitutes 2–5% of commercial U-46619 and is present at variable levels across lots; its distinct mPGES-1 activity introduces an uncharacterized pharmacological variable into experiments relying on commercial U-46619
Conditions	General statement applicable across multiple commercial suppliers including Cayman Chemical, Santa Cruz Biotechnology, and Aladdin Scientific

Why This Matters

For analytical chemistry and quality control applications, pure 5-trans U-46619 is indispensable as a reference standard for quantifying lot-specific impurity levels in commercial U-46619. For pharmacological studies, awareness of this impurity is critical for interpreting experimental variability potentially arising from differential 5-trans content across U-46619 batches.

• [1] Glpbio. 5-trans U-46619 Product Page. Catalog No. GC17719. View Source

TP Receptor Pharmacological Characterization Gap: Absence of Quantitative EC50 Data for Purified 5-trans U-46619 at Thromboxane A2 Receptors

While the parent U-46619 (5-cis) is extensively characterized as a potent TP receptor agonist with EC50 values of 35 nM for platelet shape change, 4.8 nM for human platelet shape change, and 82–145 nM for platelet aggregation, no published study has reported quantitative TP receptor potency data (EC50, Ki, or pA2) for the purified 5-trans isomer [1] . Vendor product pages describe 5-trans U-46619 as a TXA2 receptor agonist, but this classification appears to be extrapolated from the parent compound's pharmacology rather than based on direct experimental measurement of the pure trans isomer . The Coleman et al. (1981) study that established U-46619 as a selective TXA2-mimetic tested the standard 5-cis compound, not the 5-trans isomer [1].

TP Receptor Data Gap

Class-level inference

No published quantitative TP receptor EC50, Ki, or functional potency data for purified 5-trans isomer.

Precludes use as a direct U-46619 substitute for TP receptor assays.

Vendor classification as TXA2 agonist appears extrapolated from parent compound pharmacology.

Evidence Dimension	TP receptor agonist potency (EC50)
Target Compound Data	5-trans U-46619: no published quantitative TP receptor EC50, Ki, or functional potency data available
Comparator Or Baseline	U-46619 (5-cis parent): EC50 = 35 nM (platelet shape change), EC50 = 4.8 nM (human platelet shape change), EC50 = 82–145 nM (platelet aggregation); also binds with Ki = 29–39 nM at prostaglandin transporter PGT
Quantified Difference	Quantitative TP receptor activity of 5-trans U-46619 remains unknown; no ratio or fold-difference can be calculated relative to the parent 5-cis compound
Conditions	Data gap spanning all reported assay systems; the only pharmacological activity reported for purified 5-trans U-46619 is mPGES-1 inhibition (Quraishi et al., 2002)

Why This Matters

This data gap has direct procurement implications: 5-trans U-46619 cannot be used as a substitute for standard U-46619 in TP receptor functional assays (platelet aggregation, vasoconstriction, smooth muscle contraction) without first generating de novo concentration–response data. Researchers requiring pure TP receptor agonism should use the parent U-46619 (5-cis); those needing the trans isomer for isomer-specific studies must independently validate its TP receptor activity.

• [1] Coleman RA, Humphrey PPA, Kennedy I, et al. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations. Br J Pharmacol. 1981;73(3):773-778. doi:10.1111/j.1476-5381.1981.tb16814.x. PMID: 7248665. View Source

Supplier Purity Specifications and Formulation: ≥98% Pure 5-trans U-46619 as a Certified Analytical Standard

Multiple reputable suppliers offer 5-trans U-46619 at certified purity of ≥98%, including Cayman Chemical (Item No. 16452), which provides batch-specific Certificates of Analysis with verified concentration . The compound is supplied as a solution in methyl acetate or as a crystalline solid, with reported solubility of ≥100 mg/ml in DMF, DMSO, and ethanol, and approximately 2 mg/ml in PBS (pH 7.2) . In contrast, 5-trans U-44069 (the analogous trans isomer of U-44069, CAS 330796-57-1) has no published biological activity data whatsoever, making 5-trans U-46619 the only trans-isomer PGH2 analog with at least one characterized pharmacological activity [1]. Storage conditions are standardized at −20°C with room-temperature shipping .

Analytical Standard Specifications

Supporting evidence

Supplied at ≥98% purity with batch-specific Certificate of Analysis. Soluble in DMF, DMSO, and ethanol (>100 mg/ml).

Enables use in regulated analytical workflows.

Unique among trans-isomer PGH2 analogs for having any published biological characterization.

Evidence Dimension	Commercial purity grade and availability of certified analytical reference material
Target Compound Data	5-trans U-46619: ≥98% purity (Cayman Chemical, 10xchem); supplied with batch-specific Certificate of Analysis; solubility: DMF >100 mg/ml, DMSO >100 mg/ml, Ethanol >100 mg/ml, PBS pH 7.2 >2 mg/ml
Comparator Or Baseline	5-trans U-44069 (CAS 330796-57-1): ≥98% purity available; however, no published biological activity data exist for this compound. Parent U-46619 (5-cis): ≥98% purity from multiple vendors; comparable solubility profile
Quantified Difference	Both isomers achieve ≥98% commercial purity; the key differentiator is that 5-trans U-46619 is the only trans-isomer PGH2 analog with documented pharmacological activity (mPGES-1 inhibition), whereas 5-trans U-44069 lacks any published bioactivity characterization
Conditions	Commercial supplier specifications from Cayman Chemical, 10xchem, Santa Cruz Biotechnology, and MedChemExpress; solubility values cross-referenced from multiple vendor technical datasheets

Why This Matters

For procurement of an analytically certified reference standard, 5-trans U-46619 at ≥98% purity with a batch-specific Certificate of Analysis is available from established suppliers, enabling its use in regulated analytical workflows. Among trans-isomer PGH2 analogs, it is uniquely positioned as the only member of the class with any published biological characterization.

• [1] Glpbio. 5-trans U-44069 (CAS 330796-57-1) Product Page. No published reports on its biological activities. View Source

Procurement-Relevant Application Scenarios for 5-trans U-46619 Based on Verified Quantitative Evidence

Analytical Reference Standard for U-46619 Impurity Profiling and Lot-Release Testing

5-trans U-46619 is the only commercially available, certified (≥98% purity) reference material for quantifying the 2–5% 5-trans isomer impurity in commercial U-46619 batches [1]. Given that this impurity is variably present across lots and carries independent mPGES-1 inhibitory activity, analytical laboratories and quality control units can use the pure 5-trans standard to establish HPLC or LC-MS impurity methods, set lot-release acceptance criteria, and investigate lot-to-lot pharmacological variability in U-46619-dependent assays . This application is directly supported by the impurity profile evidence in Section 3 (2–5% variable presence) and the availability of batch-specific Certificates of Analysis from major suppliers .

Isomer-Specific Structure–Activity Relationship (SAR) Studies at mPGES-1

The 2-fold difference in mPGES-1 inhibitory potency between 5-trans U-46619 (<20% inhibition at 10 μM) and 5-cis U-46619 (~2-fold greater inhibition) makes the purified trans isomer a critical tool for SAR campaigns probing the role of 5,6-double bond geometry in PGH2 analog–mPGES-1 interactions [1]. Researchers can use 5-trans U-46619 alongside the parent 5-cis compound and U-51605 (~70% inhibition at 10 μM) to parse the contributions of double-bond configuration versus endoperoxide bridge replacement to mPGES-1 binding and inhibition . This scenario is rooted in the direct head-to-head and class-level evidence in Section 3 [1] .

Pharmacological Decoupling of TP Receptor Agonism from mPGES-1 Inhibition in Dual-Mechanism Experimental Systems

In experimental models where both TP receptor activation and mPGES-1 modulation may contribute to the observed phenotype (e.g., inflammation, vascular biology), 5-trans U-46619 provides a partially characterized tool for dissecting these mechanisms. The compound's mPGES-1 inhibitory activity (<20% at 10 μM) is quantifiably weaker than that of the parent U-46619, yet its TP receptor activity remains uncharacterized [1] . This creates an opportunity for researchers to empirically determine the TP receptor potency of 5-trans U-46619 in their specific assay system, then apply it as an isomer control that differs from the parent compound primarily in mPGES-1 inhibitory potency, enabling mechanistic deconvolution . This application follows directly from the pharmacological characterization gap identified in Section 3 .

Negative Control or Low-Activity Comparator in mPGES-1 High-Throughput Screening (HTS) Campaigns

Within the panel of PGH2 analogs characterized by Quraishi et al. (2002), 5-trans U-46619 represents the weakest mPGES-1 inhibitor, with <20% inhibition at 10 μM [1]. In HTS campaigns targeting mPGES-1, this compound can serve as a structurally related but low-activity reference compound for establishing assay windows, validating screen performance, and benchmarking hit-selection thresholds against a molecule that shares the prostaglandin scaffold but has been empirically demonstrated to produce minimal target engagement . This scenario is grounded in the class-level evidence in Section 3 showing 5-trans U-46619 as the least potent inhibitor among tested PGH2 analogs [1] .

Application

Selection Property

Validation Focus

U-46619 Impurity Profiling

Certified reference standard (≥98%)

HPLC/LC-MS method development for lot-release testing

Isomer-Specific mPGES-1 SAR

Defined 5-trans geometry and ~2-fold potency shift

Stereochemistry-activity relationship interpretation

Mechanistic Decoupling Studies

mPGES-1 inhibition context; uncharacterized TP activity

Endpoint monitoring for TP vs. mPGES-1 pathway contributions

Low-Activity Comparator in HTS

Weakest-in-class mPGES-1 inhibitor

Assay window definition and SAR baseline establishment

• [1] Quraishi O, Mancini JA, Riendeau D. Inhibition of inducible prostaglandin E2 synthase by 15-deoxy-Δ12,14-prostaglandin J2 and polyunsaturated fatty acids. Biochem Pharmacol. 2002;63(6):1183-1189. doi:10.1016/s0006-2952(02)00844-4. PMID: 11931852. View Source